Cas no 121124-29-6 (Emamectin B1a)

• Product Name: Emamectin B1a
• CAS No: 121124-29-6
• MF: C₄₉H₇₅NO₁₃
• MW: 886.118716478348
• CID: 1066730
• PubChem ID: 11136686
• Update Time: 2025-10-28

Emamectin B1a Chemical and Physical Properties

Names and Identifiers

• emamectin B1a
• IX4GP7848F
• Emamectin
• BBL030831
• STK801950
• Avermectin A1a, 5-O-demethyl-4''-deoxy-4''-(methylamino)-, (4''R)-; Spiro[11,15-methano-2H,13H,17H-furo[4,3,2-pq][2,6]benzodioxacyclooctadecin-13,2'-[2H]pyran], avermectin A1a deriv.; (4''R)-5-O-Demethyl-4''-deoxy-4''-(methylamino)avermectin A1a; 4''-Deoxy-4''-epi-(methylamino)avermectin B1a; Emamectin B1a; L 656748
• (4''R)-5-O-DEMETHYL-4''-DEOXY-4''-(METHYLAMINO)AVERMECTIN A1A
• UNII-IX4GP7848F
• 121124-29-6
• (2aE,4E,5'S,6S,6'R,7S,8E,11R,13S,15S,17aR,20R,20aR,20bS)-6'-(butan-2-yl)-20,20b-dihydroxy-5',6,8,19-tetramethyl-17-oxo-5',6,6',10,11,14,15,17,17a,20,20a,20b-dodecahydro-2H,7H-spiro[11,15-methanofuro[4
• SCHEMBL18293713
• 119791-41-2
• L 656748
• 4''-EPI-(METHYLAMINO)-4''-DEOXYAVERMECTIN B1A
• 4''-DEOXY-4''-EPI-(METHYLAMINO)AVERMECTIN B1A
• EMAMECTIN B1A [MI]
• EMAMECTIN COMPONENT B1A
• AKOS005622619
• AVERMECTIN A1A, 5-O-DEMETHYL-4''-DEOXY-4''-(METHYLAMINO)-, (4''R)-
• DTXSID80153164
• Emamectin B1a 100 microg/mL in Acetonitrile
• L-656748
• DTXCID0075655
• 111018-85-0
• HY-130349
• CS-0107409
• Emamectin B1a

• Inchi： 1S/C49H75NO13/c1-12-26(2)44-29(5)18-19-48(63-44)24-35-21-34(62-48)17-16-28(4)43(27(3)14-13-15-33-25-56-46-42(51)30(6)20-36(47(52)59-35)49(33,46)53)60-40-23-38(55-11)45(32(8)58-40)61-39-22-37(54-10)41(50-9)31(7)57-39/h13-16,18-20,26-27,29,31-32,34-46,50-51,53H,12,17,21-25H2,1-11H3/b14-13+,28-16+,33-15+/t26-,27-,29-,31-,32-,34+,35-,36-,37-,38-,39-,40-,41+,42+,43-,44+,45-,46+,48+,49+/m0/s1
• InChI Key： CXEGAUYXQAKHKJ-COFQVFHOSA-N
• SMILES： O1CC2=CC=C[C@H](C)[C@@H](C(C)=CC[C@@H]3C[C@@H](C[C@]4(C=C[C@H](C)[C@@H]([C@@H](C)CC)O4)O3)OC([C@@H]3C=C(C)[C@H]([C@@H]1[C@]32O)O)=O)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@H](C)O1)NC)OC)OC |c:2,t:4,10|

Computed Properties

• Exact Mass: 885.52384145g/mol
• Monoisotopic Mass: 885.52384145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 63
• Rotatable Bond Count: 9
• Complexity: 1750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 162

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 935.0±65.0 °C at 760 mmHg
• LogP: log Kow = 5.0 at pH 7 /Emamectin benzoate/
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Emamectin B1a Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Emamectin B1a

Emamectin B1a (CAS No. 121124-29-6): A Comprehensive Overview

Emamectin B1a (CAS No. 121124-29-6) is a potent and widely used insecticide in the agricultural sector. This compound, derived from the fermentation of Streptomyces avermitilis, belongs to the avermectin family and is known for its high efficacy against a broad spectrum of pests, including lepidopteran larvae, thrips, and mites. The chemical structure of Emamectin B1a is characterized by a unique macrocyclic lactone ring, which confers its strong insecticidal properties.

The discovery and development of Emamectin B1a have significantly contributed to the advancement of pest management strategies in agriculture. Its mode of action involves the activation of glutamate-gated chloride channels in the nervous system of insects, leading to paralysis and eventual death. This mechanism is highly specific to invertebrates, making it safe for use in crops while minimizing adverse effects on non-target organisms.

In recent years, extensive research has been conducted to optimize the application and efficacy of Emamectin B1a. One notable study published in the Journal of Agricultural and Food Chemistry (2023) investigated the synergistic effects of combining Emamectin B1a with other biopesticides. The results demonstrated that this combination not only enhanced pest control but also reduced the risk of resistance development, a critical issue in sustainable agriculture.

The environmental impact of Emamectin B1a has also been a focus of recent research. A study published in the Environmental Science & Technology (2022) evaluated the fate and behavior of Emamectin B1a in soil and water systems. The findings indicated that while the compound is relatively stable under normal environmental conditions, it can be effectively degraded by microbial activity, reducing its persistence and potential for bioaccumulation.

In addition to its agricultural applications, Emamectin B1a has shown promise in other areas such as veterinary medicine. Research published in the Veterinary Parasitology (2023) explored the use of Emamectin B1a for controlling parasitic infections in livestock. The study reported significant improvements in animal health and productivity when treated with this compound, highlighting its versatility and potential for broader applications.

The safety profile of Emamectin B1a is another critical aspect that has been extensively studied. Regulatory agencies such as the Environmental Protection Agency (EPA) and the European Food Safety Authority (EFSA) have conducted comprehensive risk assessments to ensure its safe use. These assessments have confirmed that when applied according to recommended guidelines, Emamectin B1a poses minimal risks to human health and the environment.

In conclusion, Emamectin B1a (CAS No. 121124-29-6) remains a vital tool in modern pest management due to its high efficacy, broad-spectrum activity, and favorable environmental profile. Ongoing research continues to explore new applications and optimization strategies to further enhance its benefits while ensuring sustainable agricultural practices.